Cas no 1595894-05-5 (1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene)

• Product Name: 1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene
• CAS No: 1595894-05-5
• MF: C₁₀H₁₀BrF₂IO
• MW: 390.99108171463
• CID: 6231754
• PubChem ID: 114774757
• Update Time: 2025-07-02

1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene
• EN300-1132992
• 1-bromo-2-[1-(2,2-difluoroethoxy)-2-iodoethyl]benzene
• 1595894-05-5

• Inchi： 1S/C10H10BrF2IO/c11-8-4-2-1-3-7(8)9(5-14)15-6-10(12)13/h1-4,9-10H,5-6H2
• InChI Key： WLAVVGFTMIJPBC-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Br)OCC(F)F

Computed Properties

• Exact Mass: 389.89278g/mol
• Monoisotopic Mass: 389.89278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene

Comprehensive Overview of 1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene (CAS No. 1595894-05-5)

1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene (CAS No. 1595894-05-5) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring bromo, iodo, and difluoroethoxy functional groups, makes it a versatile building block for complex molecular architectures. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and material science.

The compound’s CAS number 1595894-05-5 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene, highlights its structural complexity, which is often searched in academic and industrial contexts. Recent trends show growing interest in halogenated compounds for their role in cross-coupling reactions, a hot topic in synthetic chemistry. This aligns with the broader demand for sustainable and efficient synthetic methodologies.

In the context of green chemistry, 1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene is studied for its reactivity under eco-friendly conditions. Questions like “How to optimize halogenated compound synthesis?” or “What are the alternatives to toxic reagents in aryl halide reactions?” are frequently explored in forums and research papers. The compound’s difluoroethoxy moiety is particularly noteworthy, as fluorinated groups are prized for enhancing metabolic stability in bioactive molecules—a key concern in modern drug design.

From a technical perspective, the compound’s bromo and iodo substituents enable diverse transformations, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing carbon-carbon bonds. These reactions are central to developing small-molecule therapeutics and functional materials. Searches for “halogenated benzene derivatives in catalysis” or “iodoethylbenzene applications” reflect the compound’s relevance in cutting-edge research.

Storage and handling of CAS 1595894-05-5 require attention to stability under inert atmospheres, as halogenated compounds can be sensitive to light and moisture. This aspect is often queried in supply chain discussions, emphasizing the need for proper technical documentation. Additionally, the compound’s role in high-throughput screening libraries underscores its value in accelerating drug discovery pipelines.

In summary, 1-bromo-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene (CAS No. 1595894-05-5) is a multifaceted chemical entity bridging synthetic chemistry and applied sciences. Its structural features and reactivity profile align with contemporary demands for innovative and sustainable chemical solutions, making it a subject of ongoing exploration in both academic and industrial settings.